Cas no 327077-03-2 (tetradecanoic-13,13,14,14,14-d5 acid)

• Product Name: tetradecanoic-13,13,14,14,14-d5 acid
• CAS No: 327077-03-2
• MF: C₁₄H₂₈O₂
• MW: 233.401733398438
• CID: 917187
• PubChem ID: 71309229
• Update Time: 2025-06-08

tetradecanoic-13,13,14,14,14-d5 acid Chemical and Physical Properties

Names and Identifiers

• tetradecanoic-13,13,14,14,14-d5 acid
• Myristic acid-13,13,14,14,14-d5
• 13,13,14,14,14-pentadeuteriotetradecanoic acid
• HY-N2041S6
• D98743
• Myristic acid-d5
• MS-23345
• 327077-03-2
• Myristic acid-13,13,14,14,14-d5, 98 atom % D, 98% (CP)
• SCHEMBL1332395
• CS-0438042

• Inchi： 1S/C14H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h2-13H2,1H3,(H,15,16)/i1D3,2D2
• InChI Key： TUNFSRHWOTWDNC-ZBJDZAJPSA-N
• SMILES： OC(CCCCCCCCCCCC([2H])([2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 233.24
• Monoisotopic Mass: 233.24
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Melting Point: 52-54 °C(lit.)
• Boiling Point: 250 °C/100 mmHg(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on tetradecanoic-13,13,14,14,14-d5 acid

Comprehensive Overview of Tetradecanoic-13,13,14,14,14-d5 Acid (CAS No. 327077-03-2): Properties, Applications, and Research Insights

Tetradecanoic-13,13,14,14,14-d5 acid, a deuterated derivative of myristic acid, is a specialized isotopically labeled compound with the CAS registry number 327077-03-2. This compound is increasingly sought after in pharmaceutical, biochemical, and metabolic research due to its unique deuterium labeling at specific carbon positions (13,13,14,14,14-d5). The incorporation of deuterium atoms enhances its utility in mass spectrometry and NMR spectroscopy, making it a critical tool for tracing metabolic pathways and studying lipid dynamics.

The growing demand for stable isotope-labeled compounds like tetradecanoic-d5 acid aligns with current trends in precision medicine and drug development. Researchers frequently search for terms such as "deuterated fatty acids applications" or "CAS 327077-03-2 suppliers," reflecting its relevance in lipidomics and tracer studies. Its use extends to investigating mitochondrial β-oxidation and lipid metabolism disorders, topics gaining traction in obesity and diabetes research.

From a structural perspective, tetradecanoic-13,13,14,14,14-d5 acid retains the 14-carbon backbone of myristic acid but features five deuterium atoms replacing hydrogens at the terminal methyl group. This modification minimizes isotopic interference while maintaining the compound’s native biochemical behavior. Laboratories prioritize its high isotopic purity (typically >98%) to ensure accuracy in quantitative analysis, a key concern for users searching "how to validate deuterated standards."

In the context of sustainable chemistry, this compound’s synthesis often involves catalytic deuterium exchange or labeled precursor routes, methods scrutinized for efficiency and environmental impact. Discussions around "green synthesis of isotopic compounds" highlight the intersection of deuterated chemicals with green chemistry principles, a niche yet expanding focus area.

For analytical applications, CAS 327077-03-2 serves as an internal standard in LC-MS workflows, particularly in studies of dietary lipids or cell membrane composition. Its stability under physiological conditions addresses common queries like "best internal standard for fatty acid quantification." The compound’s compatibility with high-resolution mass spectrometers further cements its role in omics technologies.

Emerging research explores its potential in lipid-based drug delivery systems, where deuterium labeling aids in tracking carrier molecules. This aligns with searches for "deuterated lipids in nanotechnology" and "targeted therapy monitoring." Regulatory guidelines emphasize the need for certified reference materials like tetradecanoic-d5 acid to meet FDA and EMA standards for assay validation.

Storage and handling recommendations for tetradecanoic-13,13,14,14,14-d5 acid typically include protection from light and moisture, with stability data being a frequent search topic ("shelf life of deuterated fatty acids"). Suppliers often provide COA (Certificate of Analysis) documentation, addressing user concerns about batch-to-batch consistency.

In summary, 327077-03-2 represents a convergence of isotope chemistry and life science innovation. Its versatility across diagnostics, therapeutics, and basic research ensures sustained interest, while advancements in labeling techniques continue to expand its applications. The compound’s profile exemplifies how specialty chemicals drive progress in personalized healthcare and systems biology.